5alpha-Androstane-17beta-carboxylic acid, 3beta-hydroxy-, methyl ester
5alpha-Androstane-17beta-carboxylic acid, 3beta-hydroxy-, methyl ester
Brand Name:
Vulcanchem
CAS No.:
10002-85-4
VCID:
VC21234918
InChI:
InChI=1S/C21H34O3/c1-20-10-8-14(22)12-13(20)4-5-15-16-6-7-18(19(23)24-3)21(16,2)11-9-17(15)20/h13-18,22H,4-12H2,1-3H3/t13-,14-,15-,16-,17-,18+,20-,21-/m0/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)OC)C)O
Molecular Formula:
C21H34O3
Molecular Weight:
334.5 g/mol
5alpha-Androstane-17beta-carboxylic acid, 3beta-hydroxy-, methyl ester
CAS No.: 10002-85-4
Cat. No.: VC21234918
Molecular Formula: C21H34O3
Molecular Weight: 334.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 10002-85-4 |
|---|---|
| Molecular Formula | C21H34O3 |
| Molecular Weight | 334.5 g/mol |
| IUPAC Name | methyl (3S,5S,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylate |
| Standard InChI | InChI=1S/C21H34O3/c1-20-10-8-14(22)12-13(20)4-5-15-16-6-7-18(19(23)24-3)21(16,2)11-9-17(15)20/h13-18,22H,4-12H2,1-3H3/t13-,14-,15-,16-,17-,18+,20-,21-/m0/s1 |
| Standard InChI Key | NTIDOCUQWIFRTK-VTBMCCKRSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4C(=O)OC)C)O |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)OC)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)OC)C)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator